Cas no 1806728-89-1 (Methyl 4-iodo-3-methoxy-6-(trifluoromethoxy)pyridine-2-acetate)

• Product Name: Methyl 4-iodo-3-methoxy-6-(trifluoromethoxy)pyridine-2-acetate
• CAS No: 1806728-89-1
• MF: C₁₀H₉F₃INO₄
• MW: 391.082445859909
• CID: 4835643
• Update Time: 2025-06-13

Methyl 4-iodo-3-methoxy-6-(trifluoromethoxy)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-iodo-3-methoxy-6-(trifluoromethoxy)pyridine-2-acetate

• Inchi： 1S/C10H9F3INO4/c1-17-8(16)4-6-9(18-2)5(14)3-7(15-6)19-10(11,12)13/h3H,4H2,1-2H3
• InChI Key： NVKVSFPECDKBSB-UHFFFAOYSA-N
• SMILES： IC1C=C(N=C(C=1OC)CC(=O)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 316
• XLogP3: 2.8
• Topological Polar Surface Area: 57.6

Additional information on Methyl 4-iodo-3-methoxy-6-(trifluoromethoxy)pyridine-2-acetate

Methyl 4-iodo-3-methoxy-6-(trifluoromethoxy)pyridine-2-acetate (CAS No. 1806728-89-1): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 4-iodo-3-methoxy-6-(trifluoromethoxy)pyridine-2-acetate, identified by its CAS number 1806728-89-1, is a highly versatile and significant compound in the realm of pharmaceutical chemistry. This pyridine derivative features a unique structural configuration that makes it an invaluable intermediate in the synthesis of various bioactive molecules. The presence of multiple functional groups, including an iodine atom, methoxy groups, and a trifluoromethoxy moiety, endows this compound with remarkable reactivity and adaptability in synthetic pathways.

The compound's molecular structure, characterized by a pyridine core substituted with an acetate group at the 2-position, a methoxy group at the 3-position, and a trifluoromethoxy group at the 6-position, alongside an iodine atom at the 4-position, positions it as a crucial building block for medicinal chemists. The trifluoromethoxy group, in particular, is known for its ability to enhance metabolic stability and binding affinity in drug candidates, making it a preferred choice in the design of small-molecule inhibitors and activators.

In recent years, the demand for novel heterocyclic compounds has surged due to their broad spectrum of biological activities. Pyridine derivatives, such as Methyl 4-iodo-3-methoxy-6-(trifluoromethoxy)pyridine-2-acetate, have been extensively explored for their potential applications in treating various diseases, including cancer, inflammation, and neurological disorders. The compound's ability to serve as a precursor for more complex molecules has made it a focal point in synthetic organic chemistry research.

One of the most compelling aspects of Methyl 4-iodo-3-methoxy-6-(trifluoromethoxy)pyridine-2-acetate is its utility in cross-coupling reactions. The iodine atom at the 4-position facilitates palladium-catalyzed coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are pivotal in constructing biaryl systems. These systems are prevalent in many pharmacologically active compounds due to their ability to interact with biological targets effectively. Additionally, the methoxy and trifluoromethoxy groups can be further functionalized through nucleophilic substitution or metal-catalyzed reactions, allowing for the creation of diverse molecular architectures.

The pharmaceutical industry has increasingly recognized the importance of fluorinated compounds in drug development. The introduction of fluorine atoms into molecular structures can significantly alter physicochemical properties such as lipophilicity, solubility, and metabolic stability. In this context, Methyl 4-iodo-3-methoxy-6-(trifluoromethoxy)pyridine-2-acetate stands out as a compound that can be readily modified to incorporate fluorine atoms, thereby enhancing the potential therapeutic efficacy of derived compounds.

Recent studies have highlighted the role of pyridine derivatives in oncology research. Compounds with similar structural motifs have been reported to exhibit inhibitory effects on kinases and other enzymes involved in cancer cell proliferation and survival. The synthesis of analogs derived from Methyl 4-iodo-3-methoxy-6-(trifluoromethoxy)pyridine-2-acetate has led to the discovery of several promising candidates that are currently undergoing preclinical evaluation. These findings underscore the compound's significance as a scaffold for developing novel anticancer agents.

Beyond its applications in drug discovery, Methyl 4-iodo-3-methoxy-6-(trifluoromethoxy)pyridine-2-acetate also finds utility in materials science and agrochemical research. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Furthermore, modifications to its structure can yield compounds with enhanced pesticidal or herbicidal activity, contributing to sustainable agricultural practices.

The synthesis of Methyl 4-iodo-3-methoxy-6-(trifluoromethoxy)pyridine-2-acetate involves multi-step organic transformations that showcase the ingenuity of modern synthetic methodologies. Advanced techniques such as flow chemistry and microwave-assisted synthesis have been employed to optimize reaction conditions and improve yields. These approaches not only enhance efficiency but also minimize waste generation, aligning with green chemistry principles.

In conclusion, Methyl 4-iodo-3-methoxy-6-(trifluoromethoxy)pyridine-2-acetate (CAS No. 1806728-89-1) is a multifaceted compound with far-reaching implications in pharmaceuticals, materials science, and agrochemicals. Its structural features and reactivity make it an indispensable tool for chemists seeking to develop innovative bioactive molecules. As research continues to uncover new applications for this compound, its importance is poised to grow even further.